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Compound of Interest

Compound Name: Butyl methyl ether

Cat. No.: B1265516 Get Quote

An In-depth Technical Guide to Butyl Methyl Ether: Structural Formula, Isomers, and

Synthesis Protocols

Introduction
Ethers are a class of organic compounds characterized by an oxygen atom connected to two

alkyl or aryl groups. Their general formula, R-O-R', allows for significant structural diversity.

This guide focuses on ethers with the molecular formula C5H12O. This formula corresponds to

multiple constitutional isomers, which are molecules that share the same molecular formula but

have different structural arrangements of atoms. The C5H12O isomers can be broadly

categorized into two functional groups: alcohols and ethers. This document provides a detailed

examination of butyl methyl ether and its corresponding ether isomers, outlining their

structures, physicochemical properties, and key synthesis methodologies relevant to

researchers and professionals in chemical and pharmaceutical development.

Structural Formula of Butyl Methyl Ether and its
Isomers
The molecular formula C5H12O gives rise to six constitutional ether isomers. The primary

subject of this guide, n-butyl methyl ether, is systematically named 1-methoxybutane. The

other five ether isomers are derived from different arrangements of the carbon skeleton and the

position of the methoxy or ethoxy group.
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The six ether isomers of C5H12O are:

1-Methoxybutane (n-Butyl Methyl Ether)

2-Methoxybutane (sec-Butyl Methyl Ether)

1-Methoxy-2-methylpropane (Isobutyl Methyl Ether)

2-Methoxy-2-methylpropane (tert-Butyl Methyl Ether or MTBE)

1-Ethoxypropane (Ethyl Propyl Ether)

2-Ethoxypropane (Ethyl Isopropyl Ether)

Visualization of Ether Isomers of C5H12O
The logical relationship between the parent molecular formula and its resulting ether isomers is

illustrated below. Each unique structure represents a distinct compound with its own set of

chemical and physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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